3-((Naphthalen-2-ylamino)methylene)-1,5-dioxaspiro[5.5]undecane-2,4-dione

• IUPAC Name: 3-[(naphthalen-2-ylamino)methylidene]-1,5-dioxaspiro[5.5]undecane-2,4-dione
• InChI: InChI=1S/C20H19NO4/c22-18-17(19(23)25-20(24-18)10-4-1-5-11-20)13-21-16-9-8-14-6-2-3-7-15(14)12-16/h2-3,6-9,12-13,21H,1,4-5,10-11H2
• InChI Key: FPDLHFFAJAZYBY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)OC(=O)C(=CNC3=CC4=CC=CC=C4C=C3)C(=O)O2
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol

Description

3-((Naphthalen-2-ylamino)methylene)-1,5-dioxaspiro[5.5]undecane-2,4-dione, also known as NDASU, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. NDASU belongs to the spirooxindole family of compounds and has a unique chemical structure that makes it an interesting target for synthesis and study.

Scientific Research Applications

Chemistry and Synthesis

Compounds with structures related to "3-((Naphthalen-2-ylamino)methylene)-1,5-dioxaspiro[5.5]undecane-2,4-dione" play a critical role in synthetic chemistry. They serve as key intermediates in the synthesis of heterocyclic compounds, which have shown potent activity in disease treatment, including anti-HIV and analgesic activities. The chemistry of these compounds, particularly focusing on synthetic approaches and chemical reactivity, is a significant area of interest (Hassan et al., 2020).

Biological Applications

The biological relevance of naphthalene derivatives is highlighted in various studies. For instance, compounds synthesized from naphthoquinones have been evaluated for their cytotoxicity against cancer cell lines, antioxidant activity, and molecular docking studies to assess their potential as therapeutic agents (Palanichamy Santhosh Kumar et al., 2019). Additionally, naphthoquinone-based chemosensors have been developed for detecting transition metal ions, showcasing their utility in environmental and biological monitoring (Prajkta Gosavi-Mirkute et al., 2017).

Material Science and Sensor Development

In material science, naphthalene derivatives have been employed as fluorescent chemosensors, demonstrating high selectivity and sensitivity towards specific metal ions, which could be used in bioimaging and environmental monitoring. The development of chemosensors based on the fluorescence response to metal ions is a notable application (Wei-Hua Ding et al., 2013).

Advanced Materials

Moreover, these compounds contribute to the synthesis of advanced materials, such as polycondensation processes to create new polymeric structures with potential applications in various fields, including electronics and pharmaceuticals (S. Mallakpour & Z. Rafiee, 2007).